Cas no 941912-77-2 (4-methyl-N-1-(1H-1,2,4-triazol-1-yl)propan-2-ylbenzene-1-sulfonamide)

• Product Name: 4-methyl-N-1-(1H-1,2,4-triazol-1-yl)propan-2-ylbenzene-1-sulfonamide
• CAS No: 941912-77-2
• MF: C₁₂H₁₆N₄O₂S
• MW: 280.346040725708
• CID: 5429808
• Update Time: 2025-05-24

4-methyl-N-1-(1H-1,2,4-triazol-1-yl)propan-2-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-[1-methyl-2-(1H-1,2,4-triazol-1-yl)ethyl]benzenesulfonamide
• 4-methyl-N-1-(1H-1,2,4-triazol-1-yl)propan-2-ylbenzene-1-sulfonamide

• Inchi： 1S/C12H16N4O2S/c1-10-3-5-12(6-4-10)19(17,18)15-11(2)7-16-9-13-8-14-16/h3-6,8-9,11,15H,7H2,1-2H3
• InChI Key： FJKZRWJFNKTYAG-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(C1=CC=C(C=C1)C)NC(C)CN1C=NC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 4-methyl-N-1-(1H-1,2,4-triazol-1-yl)propan-2-ylbenzene-1-sulfonamide

Comprehensive Overview of 4-methyl-N-1-(1H-1,2,4-triazol-1-yl)propan-2-ylbenzene-1-sulfonamide (CAS No. 941912-77-2)

The compound 4-methyl-N-1-(1H-1,2,4-triazol-1-yl)propan-2-ylbenzene-1-sulfonamide (CAS No. 941912-77-2) is a sulfonamide derivative with a unique structural framework incorporating a 1,2,4-triazole moiety. This molecular architecture has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactivity. The presence of both sulfonamide and triazole functional groups in its structure makes it a versatile candidate for drug discovery, particularly in targeting enzymes or receptors where these motifs play a critical role.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in how 4-methyl-N-1-(1H-1,2,4-triazol-1-yl)propan-2-ylbenzene-1-sulfonamide interacts with biological systems. Questions like "What are the mechanisms of action of sulfonamide-triazole hybrids?" or "How does this compound compare to other sulfonamide derivatives in terms of efficacy?" are frequently searched in scientific databases. These inquiries reflect the growing curiosity about its potential in treating microbial infections or metabolic disorders.

The synthesis of CAS No. 941912-77-2 involves multi-step organic reactions, often starting with the functionalization of benzene sulfonamide precursors. The introduction of the 1,2,4-triazole ring is a critical step, typically achieved through cyclization reactions. This process has been optimized in recent studies to improve yield and purity, addressing common challenges such as byproduct formation and reaction selectivity. Such advancements are crucial for scaling up production for preclinical studies.

From a pharmacological perspective, 4-methyl-N-1-(1H-1,2,4-triazol-1-yl)propan-2-ylbenzene-1-sulfonamide exhibits promising structure-activity relationships (SAR). Its methyl group at the para position of the benzene ring and the propan-2-yl linker contribute to its lipophilicity, potentially enhancing membrane permeability. These features are often discussed in forums focusing on drug design and ADME properties (Absorption, Distribution, Metabolism, and Excretion), making it a hot topic among medicinal chemists.

Environmental and green chemistry considerations are also relevant to this compound. With increasing emphasis on sustainable synthesis, researchers are exploring eco-friendly catalysts and solvents for producing CAS No. 941912-77-2. Searches like "green synthesis of triazole-sulfonamide hybrids" highlight this trend. Additionally, computational studies using molecular docking and QSAR modeling are being employed to predict its bioactivity, reducing the need for extensive lab trials.

In conclusion, 4-methyl-N-1-(1H-1,2,4-triazol-1-yl)propan-2-ylbenzene-1-sulfonamide represents a compelling case study in modern chemical research. Its dual-functional design, combined with evolving synthetic methodologies and computational tools, positions it as a compound of interest for diverse applications. As the scientific community continues to unravel its potential, this molecule is likely to remain a focal point in discussions about innovative therapeutics and materials science.